BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to the Mass Spectrometry
Analysis of Purified Rat Uroguanylin-15

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Uroguanylin-15 (Rat)

Cat. No.: B12390031

Audience: Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison and detailed analysis of purified rat Uroguanylin-15
using mass spectrometry. It provides supporting experimental data and protocols to aid in the
characterization and quality assessment of this peptide for research and drug development
purposes.

Overview of Uroguanylin and its Signaling Pathway

Uroguanylin is a peptide hormone that, along with guanylin, acts as an endogenous ligand for
the guanylate cyclase C (GC-C) receptor.[1][2][3] This interaction is pivotal in regulating
intestinal and renal function.[1][3] Found in the duodenum and urine, rat Uroguanylin-15
activates GC-C, leading to an increase in intracellular cyclic guanosine monophosphate
(cGMP). This cGMP increase subsequently activates cGMP-dependent protein kinases (PKG),
which in turn phosphorylate the cystic fibrosis transmembrane conductance regulator (CFTR),
leading to chloride and bicarbonate secretion into the intestinal lumen. This pathway is crucial
for maintaining fluid and electrolyte homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

